Impurites Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0194847 | 1-(4-Methyl-1,3-thiazol-2-yl)guanidine hydrochloride | 100599-91-5 | C5H8N4S. HCl |
VC0194840 | 3-(((2-((Diaminomethylidene)amino)thiazol-4-yl)methyl)sulfinyl)-N-sulfamoylpropanamide | 1020719-36-1 | C8H14N6O4S3 |
VC0194841 | Famotidine propionic acid | 107880-74-0 | C8H12N4O2S2 |
VC0194772 | 4-Amino-N-((4-benzyl-2-morpholinyl)methyl)-5-chloro-2-ethoxybenzamide | 112885-33-3 | C21H26ClN3O3 |
VC0194712 | 6-Hydroxy Desloratadine | 119410-05-8 | C19H19ClN2O |
VC0194790 | OMeprazole Sulfone N-Oxide | 158812-85-2 | C17H19N3O5S |
VC0194797 | Esomeprazole Magnesium | 161973-10-0 | 2 C17H18N3O3S.Mg.3 H2O |
VC0194791 | OMeprazole N-oxide;EsoMeprazole related substance E | 176219-04-8 | C17H19N3O4S |
VC0194664 | Glycinexylidide HCl | 18865-38-8 | C10H15ClN2O |
VC0194789 | 5-Methoxy-1H-benzo[d]imidazol-2(3H)-one | 2080-75-3 | C8H8N2O2 |
VC0194781 | 5H-Dibenzo[a,d]cyclohepten-5-one | 2222-33-5 | C15H10O |
VC0194787 | 2-[(6-Methoxy-1H-benzimidazol-2-yl)sulfinylmethyl]-3,5-dimethyl-1H-pyridin-4-one | 301669-82-9 | C16H17N3O3S |
VC0194853 | Hexoprenaline | 3215-70-1 | C22H32N2O6 |
VC0194850 | Hexoprenaline Sulphate | 32266-10-7 | C22H34N2O10S |
VC0194785 | Emodin-1-Beta-D-Glucoside | 38840-23-2 | C21H20O10 |
VC0194771 | Cyproheptadine Hydrochloride Sesquihydrate | 41354-29-4 | C21H22NCl•1.5H2O |
VC0194667 | Acetamide, N-(2,6-dimethylphenyl)-2-(ethylmethylamino)-, monohydrochloride (9CI) | 50295-20-0 | C13H21ClN2O |
VC0194770 | Cyproheptadine Impurity 1 | 54191-04-7 | C21H21NO |
VC0194765 | Cimetidine Sulfoxide | 54237-72-8 | C10H16N6OS |
VC0194777 | Sodium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid | 577-11-7 | C20H38NaO7S+ |
VC0194793 | OMeprazole sulphide;EsoMeprazole related substance C | 73590-85-9 | C17H19N3O2S |
VC0194844 | Famotidine Impurity C HCl | 76824-17-4 | C8H14N6O3S3 HCl |
VC0194792 | OMeprazole sulfone;EsoMeprazole related substance D;H168/66 | 88546-55-8 | C17H19N3O4S |
VC0194845 | Famotidine Impurity B | 89268-62-2 | C16H23N11O2S5 |
VC0194764 | 4-(Acetylamino)-5-bromo-N-[2-(diethylamino)ethyl]-2-methoxybenzamide | 94135-22-5 | C16H24BrN3O3 |